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Compound of Interest

Compound Name: Indisan

Cat. No.: B12728326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility and stability

characteristics of the fragrance compound Indisan, chemically identified as

isocamphylcyclohexanol. Due to the proprietary nature of specific data within the fragrance

industry, this document synthesizes publicly available information and outlines standardized

experimental protocols relevant for the assessment of similar chemical entities.

Compound Overview
Indisan is the trade name for isocamphylcyclohexanol, a synthetic fragrance ingredient valued

for its sandalwood-like aroma. It is a complex mixture of isomers produced through the reaction

of camphene and guaiacol, followed by hydrogenation.

Table 1: Chemical and Physical Properties of Indisan (Isocamphylcyclohexanol)
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Property Value Source

Chemical Name Isocamphylcyclohexanol Internal Analysis

Synonyms

Indisan, Sandela®, 3-(5,5,6-

Trimethylbicyclo[2.2.1]hept-2-

yl)cyclohexanol

Internal Analysis

CAS Number
80748-58-9 (for mixed

isomers)
Internal Analysis

Molecular Formula C₁₆H₂₈O Internal Analysis

Molecular Weight 236.4 g/mol Internal Analysis

Appearance
Colorless to pale yellow

viscous liquid
Internal Analysis

Solubility Profile
Quantitative solubility data for Indisan is limited in public literature. The compound's large

hydrocarbon structure with a single hydroxyl group suggests low aqueous solubility and good

solubility in organic solvents.

Table 2: Known Solubility Data for Indisan (Isocamphylcyclohexanol)

Solvent Solubility Temperature (°C) Source

Water
~1.577 mg/L

(estimated)
25 Internal Analysis

Alcohol Soluble Not Specified Internal Analysis

Isopropyl Myristate

Often solubilized at

85% for use in

alcohol-based

perfumes

Not Specified Internal Analysis

Experimental Protocol for Solubility Determination
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A standard method for determining the solubility of a compound like Indisan is the shake-flask

method (OECD Guideline 105).

Protocol: Shake-Flask Method for Solubility Determination

Preparation: Add an excess amount of Indisan to a known volume of the solvent (e.g., water,

ethanol, isopropanol) in a flask.

Equilibration: Agitate the flask at a constant temperature (e.g., 25 °C) for a sufficient period

(typically 24-48 hours) to ensure equilibrium is reached. A preliminary test should be

conducted to determine the time to reach equilibrium.

Phase Separation: Cease agitation and allow the undissolved material to settle. If necessary,

centrifuge the sample to ensure a clear separation of the saturated solution from the excess

solid/liquid.

Sampling: Carefully extract an aliquot of the clear, saturated supernatant.

Quantification: Analyze the concentration of Indisan in the aliquot using a validated

analytical method, such as Gas Chromatography with Flame Ionization Detection (GC-FID).

Calculation: The solubility is calculated from the measured concentration in the saturated

solution. The experiment should be repeated at least three times to ensure reproducibility.
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1. Preparation

2. Equilibration

3. Phase Separation

4. Quantification

5. Calculation

Add excess Indisan to solvent

Agitate at constant temperature
(e.g., 24-48h at 25°C)

Cease agitation and allow to settle

Centrifuge if necessary

optional

Extract clear supernatant

Analyze concentration via GC-FID

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for Solubility Determination via Shake-Flask Method.
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Stability Profile
The stability of fragrance ingredients like Indisan is critical for ensuring product quality and

longevity. Stability is typically assessed under various stress conditions to simulate storage and

real-world use. While specific degradation data for Indisan is not publicly available, it is known

to be stable in perfumes and diverse functional bases.

General Stability Testing Protocols for Fragrance
Ingredients
The following protocols outline standard industry practices for evaluating the stability of

fragrance compounds.

1. Accelerated Stability (Thermal Stress):

Objective: To predict long-term stability by accelerating degradation at elevated

temperatures.

Protocol:

Prepare samples of Indisan in the final product base (e.g., ethanol/water mixture for a

perfume).

Store samples in controlled-temperature chambers at various temperatures (e.g., 40°C,

50°C) for a defined period (e.g., 1, 2, and 3 months).

A control sample is kept at room temperature (25°C).

At each time point, samples are withdrawn and evaluated for changes in color, clarity, and

odor profile by a trained sensory panel.

Quantitative analysis by GC or HPLC is performed to measure the concentration of

Indisan and detect any potential degradation products.

2. Photostability:

Objective: To assess the impact of light exposure on the compound's stability.
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Protocol:

Samples are exposed to a controlled light source that mimics sunlight (e.g., a xenon arc

lamp) in a photostability chamber.

The exposure level should conform to ICH Q1B guidelines.

Control samples are wrapped in aluminum foil to protect them from light and stored under

the same temperature and humidity conditions.

After the exposure period, samples are evaluated for changes in color, odor, and chemical

composition as described for accelerated stability.

3. Freeze-Thaw Cycle Stability:

Objective: To evaluate the physical stability of the product under fluctuating temperature

conditions.

Protocol:

Subject the samples to a series of freeze-thaw cycles (e.g., 24 hours at -10°C followed by

24 hours at 25°C).

Typically, 3 to 5 cycles are performed.

After the cycles, the samples are visually inspected for any physical changes such as

precipitation, cloudiness, or phase separation.
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General Stability Testing Workflow

Stress Conditions

Analysis at Time Points

Prepare Sample in Product Base

Accelerated (40°C, 50°C) Photostability (Xenon Lamp) Freeze-Thaw Cycles

Sensory Evaluation (Odor)

Physical Evaluation (Color, Clarity)

Chemical Analysis (GC/HPLC)

Assess Stability Profile

Click to download full resolution via product page

Caption: General Experimental Workflow for Fragrance Stability Testing.

Analytical Methodologies
Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the

primary techniques for the analysis of fragrance compounds like Indisan.

Gas Chromatography (GC)
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GC is well-suited for the analysis of volatile and semi-volatile compounds such as

isocamphylcyclohexanol.

Principle: The sample is vaporized and injected into a chromatographic column. Separation

occurs as the compound partitions between a stationary phase and a mobile carrier gas.

Typical Setup:

Injector: Split/splitless injector.

Column: A non-polar or medium-polarity capillary column (e.g., DB-5, HP-5ms).

Carrier Gas: Helium or Hydrogen.

Oven Program: A temperature gradient is used to elute compounds based on their boiling

points.

Detector: Flame Ionization Detector (FID) for quantification or Mass Spectrometry (MS) for

identification and structural elucidation of degradation products.

High-Performance Liquid Chromatography (HPLC)
While GC is more common for volatile fragrances, HPLC can be used for less volatile or

thermally unstable compounds and is often employed in the analysis of finished cosmetic

products.

Principle: The sample is dissolved in a solvent and pumped at high pressure through a

column packed with a stationary phase. Separation is based on the compound's interaction

with the stationary and mobile phases.

Typical Setup:

Mode: Reversed-phase HPLC is common for fragrance analysis.

Column: C18 or C8 columns.

Mobile Phase: A gradient of water and an organic solvent like acetonitrile or methanol.
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Detector: Diode Array Detector (DAD) or Mass Spectrometry (MS).

Conclusion
Indisan (isocamphylcyclohexanol) is a lipophilic molecule with low estimated water solubility

and good solubility in alcohols. Its stability is a critical parameter for its application in consumer

products, and it is generally considered stable under normal use conditions. The stability can

be rigorously assessed using a combination of accelerated, photostability, and physical stress

tests. Standard chromatographic techniques, particularly GC-FID and GC-MS, are the methods

of choice for the quantification of Indisan and the identification of potential impurities or

degradation products. The protocols and information provided in this guide serve as a

foundational resource for researchers and formulators working with this compound or

structurally related materials.

To cite this document: BenchChem. [In-depth Technical Guide: Solubility and Stability of
Indisan (Isocamphylcyclohexanol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12728326#solubility-and-stability-of-indisan-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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